(1-methyl-1H-pyrazole-3,5-diyl)bis(pyrrolidin-1-ylmethanone)

• Molecular Formula: C14H20N4O2
• Molecular Weight: 276.33 g/mol
• IUPAC Name: [2-methyl-5-(pyrrolidine-1-carbonyl)pyrazol-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C14H20N4O2/c1-16-12(14(20)18-8-4-5-9-18)10-11(15-16)13(19)17-6-2-3-7-17/h10H,2-9H2,1H3
• InChI Key: MHESVXCPMQGBPL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(=O)N2CCCC2)C(=O)N3CCCC3

Description

(1-methyl-1H-pyrazole-3,5-diyl)bis(pyrrolidin-1-ylmethanone) is a heterocyclic compound that features a pyrazole ring substituted with pyrrolidin-1-ylmethanone groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-methyl-1H-pyrazole-3,5-diyl)bis(pyrrolidin-1-ylmethanone) typically involves multi-component reactions. One common method is the one-pot pseudo three-component reaction, which involves the reaction of 3-methyl-5-pyrazolone derivatives with aldehydes . Another approach is the one-pot pseudo five-component reaction, which involves β-keto esters, hydrazines, and aldehydes .

Industrial Production Methods

the principles of multi-component reactions and the use of various catalysts, such as piperidine, can be applied to scale up the synthesis .

Chemical Reactions Analysis

Types of Reactions

(1-methyl-1H-pyrazole-3,5-diyl)bis(pyrrolidin-1-ylmethanone) can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts such as piperidine .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

Chemistry

In chemistry, (1-methyl-1H-pyrazole-3,5-diyl)bis(pyrrolidin-1-ylmethanone) is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries .

Biology

Medicine

In medicinal chemistry, (1-methyl-1H-pyrazole-3,5-diyl)bis(pyrrolidin-1-ylmethanone) is investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities .

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties, such as enhanced stability or reactivity .

Mechanism of Action

The mechanism of action of (1-methyl-1H-pyrazole-3,5-diyl)bis(pyrrolidin-1-ylmethanone) involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects . The specific pathways involved depend on the context of its application, such as inhibition of enzyme activity or receptor antagonism .

Comparison with Similar Compounds

Similar Compounds

1H-Pyrazole, 3,5-bis(1,1-dimethylethyl)-4-methyl-: This compound has a similar pyrazole core but different substituents.

1-methyl-5-hydroxy-pyrazole-3-carboxylic acid methyl ester: Another pyrazole derivative with different functional groups.

Uniqueness

(1-methyl-1H-pyrazole-3,5-diyl)bis(pyrrolidin-1-ylmethanone) is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.